2-(5-bromo-1H-1,2,4-triazol-1-yl)butanoic acid

• IUPAC Name: 2-(5-bromo-1,2,4-triazol-1-yl)butanoic acid
• InChI: InChI=1S/C6H8BrN3O2/c1-2-4(5(11)12)10-6(7)8-3-9-10/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: SHOSBEVTSSGVLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1C(=NC=N1)Br
• Molecular Formula: C6H8BrN3O2
• Molecular Weight: 234.05 g/mol
• CAS RN: 1798723-20-2

Description

“2-(5-bromo-1H-1,2,4-triazol-1-yl)butanoic acid” is a compound that contains a 1,2,4-triazole ring, which is a type of five-membered nitrogen heterocycle. The compound also contains a bromo group and a butanoic acid group.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, such as “2-(5-bromo-1H-1,2,4-triazol-1-yl)butanoic acid”, can be achieved through various methods. For instance, one method involves the use of carboxylic acid, 1,3,5-triazine, oxazole, thiosemicarbazide, urea, or acid chloride. A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The molecular structure of “2-(5-bromo-1H-1,2,4-triazol-1-yl)butanoic acid” includes a 1,2,4-triazole ring, a bromo group, and a butanoic acid group. The 1,2,4-triazole ring exists as two isomers, 1,2,3-triazoles and 1,2,4-triazoles. The tautomeric forms of bromo-1,2,4-triazoles are 3-bromo-1H-1,2,4-triazole, 3-bromo-4H-1,2,4-triazole, and 5-bromo-1H-1,2,4-triazole.

Scientific Research Applications

Organic Synthesis Intermediates

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Agricultural Pest Control

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Future Directions

The future applications of “2-(5-bromo-1H-1,2,4-triazol-1-yl)butanoic acid” and other 1,2,4-triazole derivatives could be vast. Given their potential biological activities, these compounds could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.